Cas no 50866-19-8 (4-Amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione)
4-Amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione Chemical and Physical Properties
Names and Identifiers
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- SB65767
- 50866-19-8
- 4-Amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione
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- Inchi: 1S/C14H14N4O2/c1-7-10(8(2)17-16-7)6-18-13(19)9-4-3-5-11(15)12(9)14(18)20/h3-5H,6,15H2,1-2H3,(H,16,17)
- InChI Key: KUBKQZXGMKZTSE-UHFFFAOYSA-N
- SMILES: O=C1C2C(=CC=CC=2C(N1CC1C(C)=NNC=1C)=O)N
Computed Properties
- Exact Mass: 270.11167570Da
- Monoisotopic Mass: 270.11167570Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 92.1Ų
4-Amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM147104-1g |
4-amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione |
50866-19-8 | 95% | 1g |
$574 | 2021-08-05 | |
| Chemenu | CM147104-1g |
4-amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione |
50866-19-8 | 95% | 1g |
$502 | 2024-07-16 | |
| Alichem | A199006781-1g |
4-Amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione |
50866-19-8 | 95% | 1g |
$529.65 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1737018-1g |
4-Amino-2-((3,5-dimethyl-1h-pyrazol-4-yl)methyl)isoindoline-1,3-dione |
50866-19-8 | 98% | 1g |
¥4949.00 | 2024-05-11 |
4-Amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
Additional information on 4-Amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione
Research Briefing on 4-Amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione (CAS: 50866-19-8)
The compound 4-Amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione (CAS: 50866-19-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic derivative, characterized by its unique structural features, exhibits promising biological activities, particularly in the context of targeted drug development and therapeutic applications. Recent studies have explored its potential as a modulator of key enzymatic pathways and its role in the inhibition of specific protein-protein interactions, making it a compound of high interest for further investigation.
One of the primary areas of focus in recent research has been the compound's mechanism of action. Preliminary findings suggest that 4-Amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione interacts with specific binding sites on target proteins, leading to the disruption of critical cellular processes. For instance, studies have demonstrated its efficacy in inhibiting the activity of certain kinases involved in inflammatory and proliferative diseases. These findings are supported by in vitro assays and molecular docking simulations, which highlight the compound's high binding affinity and selectivity.
In addition to its biochemical properties, the synthetic pathways for 4-Amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione have also been a subject of optimization. Recent advancements in organic synthesis have enabled more efficient and scalable production of this compound, addressing previous challenges related to yield and purity. These improvements are critical for facilitating further preclinical and clinical studies, as they ensure a reliable supply of the compound for rigorous testing.
The therapeutic potential of 4-Amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione extends to various disease models, including cancer, autoimmune disorders, and infectious diseases. In oncology, for example, the compound has shown promising results in suppressing tumor growth in xenograft models, with minimal off-target effects. Similarly, its anti-inflammatory properties have been validated in models of rheumatoid arthritis, suggesting its potential as a novel immunomodulatory agent.
Despite these encouraging findings, challenges remain in the development of 4-Amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione as a therapeutic candidate. Issues such as pharmacokinetics, bioavailability, and long-term safety profiles require further investigation. Ongoing research aims to address these gaps through comprehensive in vivo studies and structure-activity relationship (SAR) analyses, which will provide deeper insights into the compound's optimization and clinical applicability.
In conclusion, 4-Amino-2-((3,5-dimethyl-1H-pyrazol-4-yl)methyl)isoindoline-1,3-dione (CAS: 50866-19-8) represents a promising scaffold for the development of novel therapeutics. Its unique chemical structure and demonstrated biological activities position it as a valuable candidate for further research and development. As the scientific community continues to explore its potential, this compound may pave the way for innovative treatments in a range of medical conditions.
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